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Compound of Interest

Compound Name: Alphitolic acid

Cat. No.: B1675453

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alphitolic acid is a naturally occurring pentacyclic triterpenoid compound found in various
plant species.[1][2] It has garnered significant interest in the scientific community due to its
diverse pharmacological activities, including anti-inflammatory, anti-cancer, and antimicrobial
properties.[3][4] As a potent inhibitor of various signaling pathways, such as Akt-NF-kB, it is a
valuable tool in cancer and inflammation research.[5][6] Accurate and reproducible
experimental results rely on the correct preparation of Alphitolic acid stock solutions. This
document provides a detailed protocol for preparing, storing, and handling these solutions to
ensure their stability and efficacy in research applications.

Physicochemical and Solubility Data

A thorough understanding of the physicochemical properties of Alphitolic acid is crucial for its
effective use in experimental settings. The following table summarizes key data for Alphitolic
acid.
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Parameter Value Source
CAS Number 19533-92-7 [11[2]
Molecular Formula C30H4804 [1][6]
Molecular Weight 472.7 g/mol [11[7]
Purity Typically >97% [21[7]
Appearance Powder [8]

Solubility (in DMSO)

50 mg/mL (105.78 mM); may

require sonication

[4]

Other Potential Solvents

Chloroform, Dichloromethane,

Ethyl Acetate, Acetone

[3](8]

Storage (Solid)

0°C (short term), -20°C (long

term), desiccated

[7]

Storage (in Solvent)

-80°C for up to 6 months;
-20°C for up to 1 month
(protect from light)

[5]

Experimental Protocol: Preparation of a 10 mM
Alphitolic Acid Stock Solution in DMSO

This protocol provides a detailed, step-by-step procedure for preparing a 10 mM stock solution
of Alphitolic acid in dimethyl sulfoxide (DMSO).

Materials:

Alphitolic acid (solid)

Anhydrous/High-Purity Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips
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Analytical balance
Vortex mixer
Ultrasonic water bath (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Equilibration: Before opening, allow the vial of solid Alphitolic acid to equilibrate to room
temperature for at least 30 minutes. This prevents moisture condensation on the compound.

Weighing: On an analytical balance, carefully weigh the desired amount of Alphitolic acid
into a sterile microcentrifuge tube. To prepare 1 mL of a 10 mM stock solution, weigh 4.727
mg of Alphitolic acid.

o Calculation: Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000
(mg/g)

o Mass (mg) = 0.010 mol/L * 0.001 L * 472.7 g/mol * 1000 mg/g = 4.727 mg

Dissolution: Add the calculated volume of anhydrous DMSO to the tube containing the
weighed Alphitolic acid. For a 10 mM stock solution, add 1 mL of DMSO.

Mixing: Securely cap the tube and vortex thoroughly until the solid is completely dissolved.
Visually inspect the solution to ensure no solid particles remain.

Sonication (Optional): If the compound does not fully dissolve with vortexing, place the tube
in an ultrasonic water bath for short intervals (e.g., 5-10 minutes) until the solution is clear.[4]
Avoid excessive heating.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock
solution into smaller, single-use volumes in sterile, light-protected (amber) microcentrifuge
tubes or vials. The volume of each aliquot should be tailored to your typical experimental
needs.
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o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
shorter-term storage (up to 1 month).[5] Always protect the solutions from light.

Experimental Workflow Diagram
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Workflow for Preparing Alphitolic Acid Stock Solution
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Caption: Workflow for Alphitolic Acid Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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